Cas no 1344927-00-9 ((1R)-1-(2-phenoxyphenyl)ethan-1-ol)
(1R)-1-(2-phenoxyphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1344927-00-9
- (1R)-1-(2-phenoxyphenyl)ethan-1-ol
- EN300-1870260
- AKOS017370103
-
- Inchi: 1S/C14H14O2/c1-11(15)13-9-5-6-10-14(13)16-12-7-3-2-4-8-12/h2-11,15H,1H3/t11-/m1/s1
- InChI Key: ONJFOAUWTFCJFM-LLVKDONJSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC=CC=1[C@@H](C)O
Computed Properties
- Exact Mass: 214.099379685g/mol
- Monoisotopic Mass: 214.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
(1R)-1-(2-phenoxyphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870260-0.05g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 0.05g |
$948.0 | 2023-06-02 | ||
| Enamine | EN300-1870260-0.1g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 0.1g |
$993.0 | 2023-06-02 | ||
| Enamine | EN300-1870260-0.25g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 0.25g |
$1038.0 | 2023-06-02 | ||
| Enamine | EN300-1870260-0.5g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 0.5g |
$1084.0 | 2023-06-02 | ||
| Enamine | EN300-1870260-1.0g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 1g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1870260-2.5g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 2.5g |
$2211.0 | 2023-06-02 | ||
| Enamine | EN300-1870260-5.0g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 5g |
$3273.0 | 2023-06-02 | ||
| Enamine | EN300-1870260-10.0g |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol |
1344927-00-9 | 10g |
$4852.0 | 2023-06-02 |
(1R)-1-(2-phenoxyphenyl)ethan-1-ol Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (1R)-1-(2-phenoxyphenyl)ethan-1-ol
Compound Introduction: (1R)-1-(2-phenoxyphenyl)ethan-1-ol and CAS No. 1344927-00-9
The compound (1R)-1-(2-phenoxyphenyl)ethan-1-ol, identified by the CAS number 1344927-00-9, is a significant molecule in the field of pharmaceutical chemistry. This chiral alcohol features a complex structural framework that has garnered attention for its potential applications in drug development and biochemical research. The presence of a phenoxy group and an ethanol side chain contributes to its unique chemical properties, making it a subject of interest for synthetic chemists and medicinal biologists.
In recent years, the study of chiral compounds has seen substantial advancements, particularly in the design of enantiomerically pure drugs. The stereochemistry of (1R)-1-(2-phenoxyphenyl)ethan-1-ol plays a crucial role in determining its biological activity. Research has demonstrated that the (R)-enantiomer often exhibits distinct pharmacological effects compared to its (S)-counterpart, which is a critical consideration in drug discovery and development. This compound's structure allows for precise modifications, enabling researchers to fine-tune its properties for specific therapeutic applications.
The phenoxy moiety in (1R)-1-(2-phenoxyphenyl)ethan-1-ol is particularly noteworthy due to its ability to interact with biological targets in sophisticated ways. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, and the integration of this group into a molecular framework can enhance binding affinity and selectivity. Current studies are exploring how modifications to the phenoxy group can optimize the compound's interaction with enzymes and receptors, potentially leading to novel therapeutic agents.
One of the most exciting aspects of (1R)-1-(2-phenoxyphenyl)ethan-1-ol is its versatility in synthetic chemistry. The compound serves as a valuable intermediate in the synthesis of more complex molecules, including those designed for treating neurological disorders, cardiovascular diseases, and metabolic conditions. Researchers have leveraged its structural features to develop libraries of derivatives, each with tailored biological activities. These efforts are part of a broader trend toward rational drug design, where computational modeling and high-throughput screening are used to identify promising candidates.
The pharmacokinetic profile of (1R)-1-(2-phenoxyphenyl)ethan-1-ol is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its clinical efficacy and safety. Preclinical studies have begun to unravel the metabolic pathways involved in its degradation, providing insights into potential side effects and drug-drug interactions. These findings are crucial for guiding dosing regimens and predicting patient responses in clinical trials.
In addition to its pharmaceutical applications, (1R)-1-(2-phenoxyphenyl)ethan-1-ol has shown promise in biochemical research. Its unique structure allows it to serve as a probe for studying enzyme mechanisms and receptor binding affinities. By using this compound as a scaffold, scientists can gain deeper insights into the molecular basis of various diseases. Such knowledge is fundamental for developing targeted therapies that address the root causes of pathological conditions.
The synthesis of enantiomerically pure compounds like (1R)-1-(2-phenoxyphenyl)ethan-1-ol remains a challenging yet rewarding endeavor. Advances in asymmetric catalysis have made it possible to produce these molecules with high enantiomeric excess, reducing the need for costly separations. Techniques such as chiral auxiliary-assisted synthesis and transition-metal-catalyzed reactions have significantly improved yield and efficiency. These innovations are driving the field forward, enabling the rapid development of novel drugs based on complex molecular architectures.
The future prospects for (1R)-1-(2-phenoxyphenyl)ethan-1-ol are bright, with ongoing research uncovering new potential applications across multiple therapeutic areas. Collaborative efforts between synthetic chemists, medicinal biologists, and pharmacologists are essential for translating laboratory findings into clinical reality. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.
1344927-00-9 ((1R)-1-(2-phenoxyphenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)